4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)morpholine
Description
The compound “4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)morpholine” is a derivative of 1,4-Benzodioxin . 1,4-Benzodioxin, also known as 1,4-Benzodioxan, is a chemical compound with the molecular formula C8H8O2 . It is widely used in various biologically active natural products and therapeutic agents with crucial biological activity .
Synthesis Analysis
The synthesis of chiral 2,3-dihydro-1,4 benzodioxane motifs, which are extensively utilized in diverse medicinal substances and bioactive natural compounds, has been achieved using engineered Candida antarctica lipase B . The process involves using 1,4-benzodioxane-2-carboxylic acid methyl ester as the substrate . The best results were achieved at 30 °C with 20% n-butanol as a cosolvent .Molecular Structure Analysis
The molecular structure of 1,4-Benzodioxin, a core component of the compound , is available as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a detailed view of the spatial arrangement of atoms and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
The chemical reactions involving 2,3-dihydro-1,4 benzodioxane motifs have been studied extensively. For instance, the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines has been realized recently via Ir-catalyzed reduction .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,4-Benzodioxin, a core component of the compound , include a molecular weight of 136.1479 . More specific properties of “this compound” are not available in the retrieved sources.Future Directions
The future directions in the research and application of 2,3-dihydro-1,4 benzodioxane derivatives could involve further exploration of their biological activities and potential therapeutic applications . Additionally, the development of more efficient synthesis methods and the study of their mechanisms of action could be areas of future research .
Properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-3-yl(morpholin-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4/c15-13(14-5-7-16-8-6-14)12-9-17-10-3-1-2-4-11(10)18-12/h1-4,12H,5-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNISYTGSMJYWNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2COC3=CC=CC=C3O2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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